Cas no 36210-00-1 (prostaglandins e2 methyl ester)
36210-00-1 structure
Product Name:prostaglandins e2 methyl ester
CAS No:36210-00-1
MF:C22H36O5
MW:380.51824760437
CID:921129
PubChem ID:16219885
Update Time:2025-04-19
prostaglandins e2 methyl ester Chemical and Physical Properties
Names and Identifiers
-
- prostaglandins e2 methyl ester
- methyl (5E,13Z)-11,15-dihydroxy-15-methyl-9-oxoprosta-5,13-dien-1-oate
- Methyl (5Z,11alpha,13E,15S)-11,15-dihydroxy-15-methyl-9-oxoprosta-5,13-dien-1-oate
- Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11alpha,13E,15S)-
- 36210-00-1
- methyl (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
- 15(S)-Methyl-PGE2 methyl ester
- (15S)-15-Methylprostaglandin E2 methyl ester
- 15-methylprostaglandin E2 Methyl Ester
- W62SBA5WFX
- PG(6)E
- DTXSID201117785
- 15(S)-15-METHYLPROSTAGLANDIN E2 METHYL ESTER
- 15-Methyl PGE2 methyl ester
- Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11.alpha.,13E,15S)-
- Prosta-5,13-dien-1-oic acid, 11,15-dihydroxy-15-methyl-9-oxo-, methyl ester, (5Z,11I+/-,13E,15S)-
- UNII-W62SBA5WFX
-
- Inchi: 1S/C22H36O5/c1-4-5-10-14-22(2,26)15-13-18-17(19(23)16-20(18)24)11-8-6-7-9-12-21(25)27-3/h6,8,13,15,17-18,20,24,26H,4-5,7,9-12,14,16H2,1-3H3/b8-6-,15-13+/t17-,18-,20-,22+/m1/s1
- InChI Key: OBUOTEZRDMDNCG-ULXDGKDISA-N
- SMILES: O[C@@H]1CC([C@H](C/C=C\CCCC(=O)OC)[C@H]1/C=C/[C@](C)(CCCCC)O)=O
Computed Properties
- Exact Mass: 380.256274
- Monoisotopic Mass: 380.256274
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 13
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 83.8
Experimental Properties
- Density: 1.092
- Boiling Point: 500°C at 760 mmHg
- Flash Point: 162.3°C
- Refractive Index: 1.536
- PSA: 83.83000
- LogP: 3.72960
prostaglandins e2 methyl ester Security Information
- Hazardous Material transportation number:UN 1231 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-20/21/22-36/37/38-43
- Safety Instruction: 16-26-36-43-36/37-33-25-9
-
Hazardous Material Identification:
- Storage Condition:−20°C
prostaglandins e2 methyl ester Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
36210-00-1 (prostaglandins e2 methyl ester) Related Products
- 59122-46-2(Misoprostol)
- 49852-81-5(prostaglandin D2 methyl ester)
- 70667-26-4(Cyclopentaneheptanoicacid, 3-hydroxy-2-[(1E,3S,5S)-3-hydroxy-5-methyl-1-nonen-1-yl]-e,5-dioxo-, methyl ester,(1R,2R,3R)-)
- 58717-36-5(rac-11-epi-Misoprostol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent